methyl N-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]methioninate

• IUPAC Name: methyl 2-[(2-cyclohexyl-1,3-benzoxazole-6-carbonyl)amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C20H26N2O4S/c1-25-20(24)16(10-11-27-2)21-18(23)14-8-9-15-17(12-14)26-19(22-15)13-6-4-3-5-7-13/h8-9,12-13,16H,3-7,10-11H2,1-2H3,(H,21,23)
• InChI Key: ABUKKTIJOQAFBO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCSC)NC(=O)C1=CC2=C(C=C1)N=C(O2)C3CCCCC3
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

Methyl N-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]methioninate, commonly known as Meclofenoxate, is a nootropic drug that has been used for decades to improve cognitive function. It was first synthesized in the 1950s by a group of researchers led by Dr. D. E. Blough. Since then, it has been extensively studied for its potential benefits in treating cognitive impairments associated with aging and neurodegenerative diseases.

Mechanism of Action

Meclofenoxate is a prodrug that is metabolized in the liver to DMAE (dimethylaminoethanol) and pCPA (para-chlorophenoxyacetic acid). DMAE is believed to increase the levels of acetylcholine in the brain, which is a neurotransmitter that is essential for learning and memory. pCPA is believed to act as an antioxidant, protecting the brain from oxidative stress.
Biochemical and physiological effects:
Meclofenoxate has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which is a neurotransmitter that is essential for learning and memory. It has also been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in mood regulation and alertness.

Advantages and Limitations for Lab Experiments

Meclofenoxate has a number of advantages for use in lab experiments. It has a low toxicity profile and has been extensively studied for its potential benefits in improving cognitive function. However, there are also some limitations to its use. It has a short half-life, which means that it needs to be administered frequently in order to maintain its effects. It is also not very potent, which means that high doses are required to achieve significant effects.

Future Directions

There are a number of future directions for research on Meclofenoxate. One area of research is the development of more potent analogs of Meclofenoxate that can be used at lower doses. Another area of research is the development of new delivery methods that can increase the bioavailability of Meclofenoxate. Finally, there is a need for more studies to determine the long-term effects of Meclofenoxate on cognitive function and to determine its potential benefits in treating neurodegenerative diseases such as Alzheimer's disease.

Synthesis Methods

Meclofenoxate is synthesized by the reaction of N-methyl-2-oxazolidone with 2-cyclohexyl-1,3-benzoxazole-6-carboxylic acid chloride in the presence of triethylamine. The resulting product is then treated with L-methionine methyl ester hydrochloride to yield Meclofenoxate.

Scientific Research Applications

Meclofenoxate has been extensively studied for its potential benefits in improving cognitive function. It has been shown to enhance memory and learning in both animal models and human studies. It is believed to work by increasing the levels of acetylcholine in the brain, which is a neurotransmitter that is essential for learning and memory.